Cas no 922090-05-9 (N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-3-chloro-1-benzothiophene-2-carboxamide)

• Product Name: N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-3-chloro-1-benzothiophene-2-carboxamide
• CAS No: 922090-05-9
• MF: C₁₈H₁₀ClN₃O₄S
• MW: 399.807701587677
• CID: 6596149
• PubChem ID: 41178961
• Update Time: 2025-07-15

N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-3-chloro-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-3-chloro-1-benzothiophene-2-carboxamide
• N-[5-(1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl]-3-chloro-1-benzothiophene-2-carboxamide
• N-[5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl]-3-chloro-1-benzothiophene-2-carboxamide
• N-(5-(benzo[d][1,3]dioxol-5-yl)-1,3,4-oxadiazol-2-yl)-3-chlorobenzo[b]thiophene-2-carboxamide
• 922090-05-9
• AKOS024638342
• F2307-0048

• Inchi： 1S/C18H10ClN3O4S/c19-14-10-3-1-2-4-13(10)27-15(14)16(23)20-18-22-21-17(26-18)9-5-6-11-12(7-9)25-8-24-11/h1-7H,8H2,(H,20,22,23)
• InChI Key： ZPDJDQSQZJVJDA-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NN=C(C3=CC=C4OCOC4=C3)O2)=O)SC2=CC=CC=C2C=1Cl

Computed Properties

• Exact Mass: 399.0080547g/mol
• Monoisotopic Mass: 399.0080547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-3-chloro-1-benzothiophene-2-carboxamide

Introduction to N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-3-chloro-1-benzothiophene-2-carboxamide (CAS No. 922090-05-9)

N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-3-chloro-1-benzothiophene-2-carboxamide, identified by its CAS number 922090-05-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules that exhibit a unique blend of structural and functional properties, making it a promising candidate for various therapeutic applications.

The molecular structure of N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-3-chloro-1-benzothiophene-2-carboxamide incorporates several key pharmacophoric elements that contribute to its biological activity. The presence of a benzodioxole moiety, a benzothiophene ring system, and an oxadiazole group creates a multifaceted scaffold that can interact with biological targets in diverse ways. These structural features are particularly intriguing because they are known to be associated with compounds that exhibit potent pharmacological effects.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for their potential therapeutic benefits. The benzodioxole scaffold, for instance, is well-documented for its role in various bioactive molecules, including those with antimicrobial and anti-inflammatory properties. Similarly, the benzothiophene ring system is frequently encountered in drugs targeting neurological disorders and cancer. The oxadiazole group adds another layer of complexity, as it is known to enhance the binding affinity and selectivity of small molecule inhibitors.

The chloro substituent at the 3-position of the benzothiophene ring in N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-3-chloro-1-benzothiophene-2-carboxamide is particularly noteworthy. Chloro substituents are often incorporated into drug molecules to improve their metabolic stability and binding interactions with biological targets. This modification can significantly influence the pharmacokinetic profile of the compound, potentially leading to improved bioavailability and efficacy.

Recent studies have highlighted the importance of rational drug design in developing effective therapeutic agents. Computational methods and high-throughput screening have played a crucial role in identifying promising candidates like N-.5-(2H- 1, 3-benzodioxol- 5- yl) -1, 3, 4- oxadiazol- 2- yl -3-chloro -1- benzothiophene -2-carboxamide. These approaches have enabled researchers to predict the biological activity of novel compounds with greater accuracy, thereby accelerating the drug discovery process.

The synthesis of N-.5-(2H -1, 3-benzodioxol- -5- yl) -1, 3, 4- oxadiazol -2- yl -3-chloro -1- benzothiophene -2-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of functional groups such as the chloro substituent and the carboxamide moiety necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques, including transition metal catalysis and flow chemistry, have been employed to optimize these processes.

In vitro studies have begun to unravel the potential pharmacological properties of N-.5-(2H -1, 3-benzodioxol - 5- yl) -1, 3, 4- oxadiazol - 2- yl - 3-chloro - 1- benzothiophene -2-carboxamide. Preliminary data suggest that this compound exhibits inhibitory activity against certain enzymes and receptors implicated in various diseases. For example, it has shown promise in inhibiting enzymes involved in cancer cell proliferation and inflammation pathways. These findings align with the growing body of evidence supporting the use of heterocyclic compounds in drug development.

The benzodioxole moiety in particular has been linked to compounds that exhibit anti-inflammatory effects by modulating cytokine production and immune responses. The oxadiazole group is known to enhance binding interactions with biological targets due to its ability to form hydrogen bonds and π-stacking interactions. The combination of these structural features makes N-.5-(2H - 1, 3-benzodioxol - 5- yl) -1, 3, 4- oxadiazol - 2- yl - 3-chloro - 1- benzothiophene -2-carboxamide a compelling candidate for further investigation.

Furthermore, the carboxamide functionality at the terminus of the molecule can serve as a linker for attaching other pharmacophoric groups or for further derivatization. This flexibility allows for the design of analogues with tailored properties, enabling researchers to fine-tune the biological activity of N-.5-(2H - 1, 3-benzodioxol - 5- yl) -1, 3, 4- oxadiazol - 2- yl - 3-chloro - 1- benzothiophene -2-carboxamide.